Cas no 899974-87-9 (2-4-(3-chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide)

• Product Name: 2-4-(3-chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide
• CAS No: 899974-87-9
• MF: C₁₈H₁₇ClN₄O₄
• MW: 388.80498290062
• CID: 5460919
• Update Time: 2025-05-25

2-4-(3-chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(3-nitrophenyl)-2-oxoacetamide
• 2-(4-(3-chlorophenyl)piperazin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide
• VU0504198-1
• 2-4-(3-chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide

• Inchi： 1S/C18H17ClN4O4/c19-13-3-1-5-15(11-13)21-7-9-22(10-8-21)18(25)17(24)20-14-4-2-6-16(12-14)23(26)27/h1-6,11-12H,7-10H2,(H,20,24)
• InChI Key： NXPNONZGEZJDGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C(NC2C=CC=C(C=2)[N+](=O)[O-])=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 562
• XLogP3: 3
• Topological Polar Surface Area: 98.5

Additional information on 2-4-(3-chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide

2-4-(3-Chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide: A Comprehensive Overview

2-4-(3-Chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide, also known by its CAS number 899974-87-9, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a 3-chlorophenyl group and an acetamide moiety linked to a 3-nitrophenyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of bioactive molecules.

The structural features of this compound are crucial to understanding its potential biological activity. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The substitution of the piperazine ring with a 3-chlorophenyl group introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties. Similarly, the acetamide group attached to the 3-nitrophenyl moiety contributes to the compound's solubility and stability, making it more amenable for use in pharmaceutical applications.

Recent studies have highlighted the potential of 2-4-(3-Chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide as a modulator of certain biological pathways. For instance, research has shown that this compound exhibits inhibitory activity against specific kinases, which are key players in various cellular processes. This makes it a valuable tool in the development of therapeutic agents targeting diseases such as cancer, where kinase activity plays a pivotal role.

In addition to its enzymatic activity, this compound has also been investigated for its ability to cross cellular membranes and deliver therapeutic payloads. The presence of the nitrophenyl group enhances the compound's lipophilicity, which is essential for membrane permeability. This property has led to its exploration in drug delivery systems, where it can serve as a carrier for encapsulating or targeting drugs to specific tissues or cells.

The synthesis of 2-4-(3-Chlorophenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide involves a series of well-established organic reactions. These include nucleophilic substitutions, condensation reactions, and oxidations, each contributing to the formation of the final product. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity, ensuring its suitability for both research and commercial applications.

In conclusion, 2-4-(3-Chlorophenyl)piperazin-1-y-N-(3-nitropheny)-l-2-oxoacetamide is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in its synthesis and biological evaluation, positions it as a valuable asset in the development of novel therapeutic agents.